3-Amino-5-(3-iodo-2-methylphenyl)pyrazole

• Molecular Formula: C10H10IN3
• Molecular Weight: 299.11 g/mol
• IUPAC Name: 5-(3-iodo-2-methylphenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H10IN3/c1-6-7(3-2-4-8(6)11)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key: HJJMVUZHYFWAIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1I)C2=CC(=NN2)N

Description

MFCD32876695 is a chemical compound with unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of MFCD32876695 involves specific synthetic routes and reaction conditions. The synthesis typically includes the formation of a triazolo ring compound methanesulfonate crystal form. The preparation method is designed to be simple and suitable for industrial large-scale production .

Industrial Production Methods: The industrial production of MFCD32876695 focuses on optimizing the solubility and stability of the compound. This ensures that the compound can be efficiently prepared and stored for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions: MFCD32876695 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions involving MFCD32876695 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions of MFCD32876695 depend on the specific reagents and conditions used. These products are often utilized in further scientific research and industrial applications.

Mechanism of Action

The mechanism of action of MFCD32876695 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This interaction can lead to various biological responses, making MFCD32876695 a valuable tool in scientific research .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD32876695 include other triazolo ring compounds and methanesulfonate derivatives. These compounds share structural similarities but may differ in their specific properties and applications .

Uniqueness: MFCD32876695 stands out due to its unique combination of stability, solubility, and reactivity. These characteristics make it particularly suitable for various scientific and industrial applications, distinguishing it from other similar compounds.

Conclusion

MFCD32876695 is a versatile compound with significant potential in multiple scientific fields. Its unique properties and wide range of applications make it a valuable asset in research and industry. As scientific understanding of this compound continues to grow, its uses and importance are likely to expand further.